N-butyl-3-[(phenylacetyl)amino]benzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-butyl-3-[(2-phenylacetyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O2/c1-2-3-12-20-19(23)16-10-7-11-17(14-16)21-18(22)13-15-8-5-4-6-9-15/h4-11,14H,2-3,12-13H2,1H3,(H,20,23)(H,21,22)
• InChI Key: QPQJYEHLZCTTPS-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=CC=C2

Description

N-butyl-3-[(phenylacetyl)amino]benzamide, also known as BPAA, is a chemical compound that has been widely studied for its potential use in scientific research. BPAA is a small molecule that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for a variety of applications.

Mechanism of Action

The mechanism of action of N-butyl-3-[(phenylacetyl)amino]benzamide is not fully understood, but it is thought to involve the binding of the compound to specific proteins in the body. This binding can lead to changes in the structure and function of these proteins, which can have downstream effects on various biochemical and physiological processes.
Biochemical and Physiological Effects
N-butyl-3-[(phenylacetyl)amino]benzamide has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of ion channels. These effects can have a variety of downstream effects on cellular processes, making N-butyl-3-[(phenylacetyl)amino]benzamide a promising tool for studying these processes in more detail.

Advantages and Limitations for Lab Experiments

One advantage of using N-butyl-3-[(phenylacetyl)amino]benzamide in lab experiments is that it is a small molecule that can easily penetrate cell membranes, allowing it to reach its target proteins more easily. However, one limitation of using N-butyl-3-[(phenylacetyl)amino]benzamide is that it can be difficult to synthesize in large quantities, making it expensive and time-consuming to use in large-scale experiments.

Future Directions

There are a number of potential future directions for research on N-butyl-3-[(phenylacetyl)amino]benzamide, including:
1. Further studies on the mechanism of action of N-butyl-3-[(phenylacetyl)amino]benzamide, which could help to identify new targets for the compound and shed light on its potential uses in various applications.
2. Development of new synthesis methods for N-butyl-3-[(phenylacetyl)amino]benzamide that could make it easier and more cost-effective to produce in large quantities.
3. Exploration of new applications for N-butyl-3-[(phenylacetyl)amino]benzamide, such as its potential use in drug discovery or as a tool for studying neurological disorders.
4. Investigation of the potential side effects of N-butyl-3-[(phenylacetyl)amino]benzamide and ways to mitigate these effects, which could help to ensure its safety for use in various applications.
Overall, N-butyl-3-[(phenylacetyl)amino]benzamide is a promising compound that has the potential to be a valuable tool for scientific research. With further study and development, it could be used in a wide range of applications, from drug discovery to the study of cellular processes.

Synthesis Methods

N-butyl-3-[(phenylacetyl)amino]benzamide can be synthesized using a variety of methods, but one common approach involves the reaction of N-butyl-3-aminobenzamide with phenylacetic acid in the presence of a catalyst. This reaction typically yields N-butyl-3-[(phenylacetyl)amino]benzamide in high purity and yield, making it a reliable method for producing the compound.

Scientific Research Applications

N-butyl-3-[(phenylacetyl)amino]benzamide has been studied for a variety of scientific research applications, including its potential use as a tool for studying protein-protein interactions. N-butyl-3-[(phenylacetyl)amino]benzamide has been shown to bind to a specific protein called FKBP12, which can be used to study the interactions between FKBP12 and other proteins in the body.